1-(3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)ethan-1-amine

• IUPAC Name: 1-[3-(1-ethylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]ethanamine
• InChI: InChI=1S/C10H14N4O/c1-3-14-6-4-5-8(14)9-12-10(7(2)11)15-13-9/h4-7H,3,11H2,1-2H3
• InChI Key: ZVZILKMZVDBKJG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC=C1C2=NOC(=N2)C(C)N
• Molecular Formula: C10H14N4O
• Molecular Weight: 206.24 g/mol

Description

1-(3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)ethan-1-amine, also known as 3-ethylpyrazole-5-carboxamide (EPC) is an amine derivative of pyrazole and oxadiazole. It is a synthetic compound that has been widely studied due to its potential applications in a variety of scientific fields. EPC has been used in a variety of scientific research applications, ranging from drug discovery to biochemical and physiological studies.

Scientific Research Applications

1. Polymerization and Oligomerization Catalysts

The compound's derivatives, specifically those involving pyrrole and oxadiazole structures, have been utilized in catalyzing the polymerization and oligomerization of ethylene. This process varies depending on the solvent and co-catalyst used, leading to different end products like butene, hexene, and polyethylene. Such catalytic processes are fundamental in the production of plastics and other polymers (Obuah et al., 2014).

2. Synthesis of Heterocyclic Compounds

Compounds containing the 1-(3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)ethan-1-amine structure have been instrumental in the synthesis of various heterocyclic compounds. These include the formation of novel 1,3,4-oxadiazole derivatives, which are crucial for developing pharmaceuticals and materials with specific chemical properties (El‐Sayed et al., 2008).

3. Antimicrobial Activities

Derivatives of this compound have shown promise in antimicrobial applications. For instance, certain 1,3,4-oxadiazole and pyrazole derivatives exhibit significant antibacterial properties against common pathogenic bacteria, indicating potential for pharmaceutical development in treating bacterial infections (Asif et al., 2021).

4. Antioxidant Properties

Research into pyrrole- and oxadiazole-substituted compounds has revealed notable antioxidant activities. These compounds' structural features contribute to their effectiveness in neutralizing free radicals, suggesting potential use in healthcare products and as additives in various industries to protect against oxidative damage (Zaki et al., 2017).